1-({[(3-acetylphenyl)carbamoyl]methyl}sulfanyl)-N-(butan-2-yl)-4-methyl-5-oxo-4H,5H-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
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Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
Novel Synthesis Methods : Studies have focused on developing new synthetic routes for similar compounds, such as the synthesis of 2,3-dihydro-5H-oxazolo[2,3-b]quinazolin-5-one from anthranilamide and isocyanates, offering insights into innovative synthetic methodologies (Chern et al., 1988).
Regioselectivity Studies : Research has been conducted on the regioselectivity of electrophilic attack on related structures, such as 4-methyl-1-thioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazolin-5-one, providing valuable information on the chemical behavior of these compounds (Fathalla et al., 2000).
Biological Activity and Pharmaceutical Applications
Antimicrobial Properties : Various derivatives, such as 1,2,4-triazolo[4,3-c]quinazolines, have shown potential antimicrobial activities, indicating their potential use in developing new antibacterial agents (Zeydi et al., 2017).
Antineurotic Activity : Certain derivatives have been identified as promising for antineurotic activity, especially in the context of male reproductive and erectile dysfunction treatment, highlighting their potential therapeutic applications (Danylchenko et al., 2016).
Adenosine Receptor Antagonists : Compounds in this class, specifically 2‐amino[1,2,4]triazolo[1,5‐c]quinazolines, have been found to be potent adenosine receptor antagonists, suggesting their use in targeting various physiological processes mediated by adenosine receptors (Burbiel et al., 2016).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-[2-(3-acetylanilino)-2-oxoethyl]sulfanyl-N-butan-2-yl-4-methyl-5-oxo-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N6O4S/c1-5-14(2)26-22(34)17-9-10-19-20(12-17)31-24(30(4)23(19)35)28-29-25(31)36-13-21(33)27-18-8-6-7-16(11-18)15(3)32/h6-12,14H,5,13H2,1-4H3,(H,26,34)(H,27,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAFZTHDQRCHXQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)NC(=O)C1=CC2=C(C=C1)C(=O)N(C3=NN=C(N23)SCC(=O)NC4=CC=CC(=C4)C(=O)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
506.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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